Cas no 2228408-55-5 (tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate
• CAS No: 2228408-55-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5894298
• PubChem ID: 165828920
• Update Time: 2025-06-27

tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate
• 2228408-55-5
• tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]-2-methylphenyl}carbamate
• EN300-1885899

• Inchi： 1S/C17H26N2O2/c1-12-10-13(17(11-18)8-5-9-17)6-7-14(12)19-15(20)21-16(2,3)4/h6-7,10H,5,8-9,11,18H2,1-4H3,(H,19,20)
• InChI Key： IDLGOOXWYDWJFH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C1(CN)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate

Introduction to tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate (CAS No. 2228408-55-5)

tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate (CAS No. 2228408-55-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate is notable for its tert-butyl carbamate moiety and the presence of a cyclobutyl ring with an aminomethyl substituent. The tert-butyl group is known for its steric hindrance and stability, which can enhance the compound's resistance to hydrolysis and improve its pharmacological properties. The cyclobutyl ring, on the other hand, introduces additional conformational flexibility and can influence the compound's binding affinity to specific biological targets.

In terms of synthesis, tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate can be prepared through a multi-step process involving the reaction of 4-(aminomethyl)cyclobutane-1-carboxylic acid with tert-butyl isocyanate. This synthesis typically involves protecting group strategies to ensure the selective formation of the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, such as the use of catalysts and solvents that minimize waste and reduce energy consumption.

The biological activity of tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate has been a subject of extensive study. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in various therapeutic areas including cardiovascular diseases, neurological disorders, and cancer.

One of the most exciting applications of tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings have sparked interest in further clinical trials to evaluate its safety and efficacy in human patients.

Beyond its therapeutic potential, tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate has also been explored for its use as a chemical probe in basic research. Its unique structure allows it to serve as a valuable tool for investigating protein-protein interactions and signaling pathways in cellular systems. This application has contributed to a deeper understanding of complex biological processes and has opened new avenues for drug discovery.

In conclusion, tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate (CAS No. 2228408-55-5) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, combined with its promising biological activity, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.